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Compound of Interest

Compound Name: PA22-2

Cat. No.: B1179545

Disclaimer: The following information pertains to Polyamide 2200 (PA 2200), a widely used
polyamide 12 (nylon) powder in selective laser sintering (SLS) 3D printing. It is often referred to
in safety data sheets and technical documents under this name. If you are working with a
different substance, please consult its specific safety data sheet (SDS).

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling PA 2200 powder. Adherence to these
procedures is critical for ensuring a safe laboratory environment.

l. Personal Protective Equipment (PPE)

When handling PA 2200 powder, especially during processing and cleanup, a comprehensive
PPE strategy is mandatory to minimize exposure risks.[1]

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Respiratory Protection

N95 mask or equivalent

respiratory protection.[1]

To prevent inhalation of fine
powder particles, which can be
an irritant to the respiratory
tract.[2]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., hon-reactive
nitrile gloves).[1][3]

To prevent skin contact.
Although not always necessary
at room temperature, it is good
practice. During thermal
processing, thermally insulated

gloves are required.[2][4]

Eye Protection

Safety glasses with side

shields or goggles.[2][3]

To protect eyes from dust
particles which may cause
mechanical irritation.[2]
Contact lenses should not be

worn.[3]

Body Protection

Long-sleeved lab coats or
appropriate attire that prevents

skin contact.[1]

To minimize skin exposure to

the powder.[1]

Il. Operational and Handling Plan

A systematic approach to handling PA 2200 powder is crucial to mitigate risks such as dust

explosion and electrostatic charge accumulation.

Procedural Workflow for Handling PA 2200
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Preparation

fFnsure proper ventilation and dust extraction

Powder Handling

Store in a dry place

Thermal Processing Storage

Allow equipment to cool
Cleanup

Collect in suitable containers
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Caption: Workflow for the safe handling of PA 2200 powder.
Step-by-Step Guidance:
* Preparation:

o Ensure adequate ventilation and dust extraction systems are in place and operational at
the machine.[4]

o Keep sources of ignition away from the handling area.[4]

o Take measures against electrostatic charge, as dust can form potentially explosive
mixtures with air.[4]
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o Inspect all PPE for integrity before use.[3]

e Handling:

[e]

Avoid the formation and dispersal of dust in the air.[3][4]

o

Use only non-sparking tools when handling the powder.[3]

[¢]

Do not eat, drink, or smoke in the handling area.[4][5]

[e]

Wash hands thoroughly after handling.[3]
e Thermal Processing:

o During thermal processing, ensure extraction of vapors or adequate ventilation is
provided.[4]

o Use thermally insulated protective gloves when handling hot materials.[2]

o In case of skin contact with molten polyamide, cool the area with copious amounts of cold
water. Do not attempt to pull solidified material from the skin and seek medical attention
for burns.[4]

lll. Disposal Plan

Proper disposal of PA 2200 waste is essential to prevent environmental contamination.

Waste Management Protocol

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://formlabs-media.formlabs.com/datasheets/2001461-SDS-ENUS-0.pdf
https://formlabs-media.formlabs.com/datasheets/2001461-SDS-ENUS-0.pdf
https://researchdevices.com/wp-content/uploads/2017/10/msds-strongflex.pdf
https://formlabs-media.formlabs.com/datasheets/2001461-SDS-ENUS-0.pdf
https://researchdevices.com/wp-content/uploads/2017/10/msds-strongflex.pdf
https://www.eos.info/var/assets/11_safety-data-sheets/Polymer%20Safety%20Data%20Sheets/PA2200%20Safety%20data%20sheet%20EN.pdf?v=3
https://formlabs-media.formlabs.com/datasheets/2001461-SDS-ENUS-0.pdf
https://researchdevices.com/wp-content/uploads/2017/10/msds-strongflex.pdf
https://www.sculpteo.com/media/imagecontent/PA2200_Safety_data_sheet_2-0-0_05-12_us.pdf
https://researchdevices.com/wp-content/uploads/2017/10/msds-strongflex.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Method

Spilled Powder

Sweep up or vacuum clean the material and
place it in a suitable, labeled container for
disposal.[4] Avoid methods that generate dust.

[4]

Contaminated Clothing

Remove and launder before reuse.[3]

Empty Containers

Dispose of in accordance with local regulations.

General Waste

Observe local regulations, which may include
disposal in a waste incineration plant.[4] The
European waste code number should be

defined in consultation with the disposer and

relevant authorities.[4]

Environmental Precautions:

e Prevent the powder from entering drains, sewers, and waterways.[3] Although PA 2200 is a

water-insoluble solid polymer not expected to be detrimental to the environment under

normal conditions, preventing microplastic pollution is crucial.[4][6][7]

IV. Emergency Procedures

In the event of an emergency, follow these first-aid measures.

First-Aid and Emergency Response
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Exposure Route First-Aid Measures

If irritation occurs from vapors during thermal
) processing or from inhaling dust, move the
Inhalation . .
affected person to fresh air. Seek medical

attention if necessary.[4]

For dust contact, wash the affected area with
) soap and water.[2] For contact with molten
Skin Contact _ o
material, cool the skin with cold water and seek

immediate medical attention.[4]

Eye Contact Rinse eyes with copious amounts of water.[4]

Use water spray, foam, COZ2, or dry powder to
Ei extinguish.[4] Firefighters should wear self-
ire
contained breathing apparatus (SCBA) and full

protective gear.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-pa22-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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